Cas no 1805617-16-6 (2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine
• CAS No: 1805617-16-6
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4886665
• Update Time: 2025-06-14

2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-4-6(11)5(13)1-3(12-4)7(9)10/h1,7H,2H2,(H,12,13)
• InChI Key： WHGROULMHYPWSR-UHFFFAOYSA-N
• SMILES： IC1C(C=C(C(F)F)NC=1CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine

Research Briefing on 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine (CAS: 1805617-16-6)

2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine (CAS: 1805617-16-6) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel pharmaceuticals targeting infectious diseases and cancer. The unique combination of bromomethyl, difluoromethyl, hydroxy, and iodo functional groups on the pyridine ring offers multiple sites for further chemical modifications, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine in the synthesis of kinase inhibitors and antimicrobial agents. For instance, researchers have utilized this compound to develop potent inhibitors of protein kinases involved in cancer cell proliferation. The presence of the difluoromethyl group enhances the metabolic stability of the resulting compounds, while the bromomethyl and iodo groups facilitate further derivatization through cross-coupling reactions. These properties make it an attractive building block for the design of targeted therapies.

In addition to its applications in drug discovery, 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine has also been investigated as a precursor for the development of fluorescent probes and imaging agents. The iodine atom, in particular, allows for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, further enhancing its utility in both academic and industrial research settings.

The mechanism of action of derivatives derived from 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine varies depending on the target. For example, kinase inhibitors derived from this scaffold typically function by competitively binding to the ATP-binding site of the kinase, thereby inhibiting its activity. Antimicrobial derivatives, on the other hand, often target essential bacterial enzymes or disrupt cell wall synthesis. Ongoing research aims to elucidate the precise molecular interactions and optimize the pharmacokinetic properties of these derivatives.

Despite its promising applications, challenges remain in the large-scale synthesis and formulation of 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine. Issues such as stability under physiological conditions and potential toxicity need to be addressed. Recent studies have explored various protective group strategies and delivery systems to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in therapeutic development.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-3-iodopyridine (CAS: 1805617-16-6) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and imaging. Continued research into its synthetic pathways, biological activities, and therapeutic potential is expected to yield significant advancements in the coming years. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new opportunities for addressing unmet medical needs.